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Compound Focus: Tralomethrin

CAS No.: 66841-25-6

Cat. No.: S545695

Environmental Fate & Degradation Data

A clear understanding of Tralomethrin's fundamental properties is the foundation for designing effective

experiments. The table below summarizes key quantitative data.

Property Value Conditions & Notes Reference
Water Solubility 0.08 mg/L At 20°C, pH 7; considered low [1]
Half-life in Water 12.7 hours Rapid conversion to Deltamethrin under  [2]

spray drift conditions

Half-life in Soil (Lab) 3 - 27 days Range from different lab studies; [1]
considered non-persistent

Soil Sorption (Log 5 High; strongly binds to soil and [1]
P) sediment
Primary Metabolite Deltamethrin Formed via debromination; itself [2]

degrades rapidly
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Property Value Conditions & Notes Reference
Major Degradation Decamethrinic acid Comprised ~90% of radioactivity in [2]
Product (BR2CA) water after 168 hours

Frequently Asked Questions & Troubleshooting

Here are solutions to common experimental challenges based on the established literature.

Q1: My analytical methods are detecting Deltamethrin instead of, or in addition to, Tralomethrin in
my water samples. Is my sample degrading? A: This is expected and confirms the compound's known

behavior. Tralomethrin rapidly metabolizes to Deltamethrin in aquatic environments.

¢ Recommended Action: Adjust your experimental protocol to account for this conversion. Method
development should include analytical standards for both Tralomethrin and Deltamethrin, and you
should track the concentration of both compounds over time. The half-life of this conversion can be as
short as 12.7 hours [2].

Q2: In soil column experiments, Tralomethrin shows minimal leaching, making it difficult to study its
mobility and aquifer contamination risk. A: This result is consistent with Tralomethrin's high octanol-

water partition coefficient (Log P = 5) and low water solubility.

¢ Recommended Action:

o Focus on Runoff: The primary risk for aquatic contamination is not through leaching to
groundwater but via adsorption to eroded soil particles and transport during surface
runoff events [2]. Design experiments to simulate rainfall-runoff on soil cores or plots.

o Analyze Sediment: Since the compound is not mobile in the water column, analyze the
sediment in your microcosms or receiving waters, where it will likely have accumulated [2].

Q3: What are the most promising approaches for enhancing the biodegradation of Tralomethrin in
contaminated environments? A: Biodegradation by native microbial communities is a key sustainable

remediation strategy.

¢ Recommended Action:
o Explore Microbial Consortia: Recent research focuses on identifying native microbial species
and the specific genes involved in pyrethroid degradation pathways [3].
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o Investigate Mathematical Modeling: Incorporate kinetic modeling of pyrethroid
biodegradation to predict and optimize degradation rates under various environmental
conditions in your experiments [3].

Experimental Pathway & Workflow

For research on mitigating Tralomethrin's environmental impact, a structured approach is crucial. The

following diagram outlines the key experimental pathways and decision points.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.sciencedirect.com/science/article/pii/S2666765721000764
https://www.smolecule.com/products/s545695?utm_src=pdf-body
https://www.smolecule.com/products/s545695?utm_src=pdf-body-img
https://www.smolecule.com/products/s545695?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s545695?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

References

1. Tralomethrin (Ref: OMS 3048) - AERU [sitem.herts.ac.uk]
2. fate of synthetic pyrethroids during spray drift and field... Environmental [pubmed.ncbi.nim.nih.gov]
3. Toxicity, microbial degradation and analytical detection of ... [sciencedirect.com]

To cite this document: Smolecule. [minimizing Tralomethrin environmental persistence]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b545695#minimizing-

tralomethrin-environmental-persistence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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